Cas no 72378-87-1 (3-Acetoxydibenza,hanthracene)

• Product Name: 3-Acetoxydibenza,hanthracene
• CAS No: 72378-87-1
• Molecular Formula: C₂₄H₁₆O₂
• Molecular Weight: 336.38264
• CID: 549514
• PubChem ID: 2735227

3-Acetoxydibenza,hanthracene Properties

Names and Identifiers

• Benzo[k]benz[a]anthracen-3-ol,3-acetate
• 3-Acetoxydibenz[a,h]anthracene
• 3-acetoxydibenz< a,h> anthracene
• 3-ACETOXYDIBENZO[A,H]ANTHRACENE
• AB05542
• AC1MC2UA
• AG-A-56196
• AG-G-84851
• CTK5D6010
• OR6500T
• DTXSID70370626
• naphtho[1,2-b]phenanthren-3-yl acetate
• FT-0661078
• AKOS030240203
• 72378-87-1

• InChIKey： YMQDQOSGAXDBMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H16O2/c1-15(25)26-20-10-11-22-17(12-20)8-9-19-13-23-18(14-24(19)22)7-6-16-4-2-3-5-21(16)23/h2-14H,1H3
• SMILES： CC(=O)OC1=CC2=C(C=C1)C3=CC4=C(C=C3C=C2)C5=CC=CC=C5C=C4

Computed Properties

• Exact Mass: 336.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 336.115029749g/mol
• Heavy Atom Count: 26
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.764
• Boiling Point: 581.5°C at 760 mmHg
• Melting Point: 247-248°C
• Flash Point: 170.5°C
• Density: 1.276

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives